2-(4-Bromophenyl)-4-chloro-6-propylpyrimidine

• Molecular Formula: C13H12BrClN2
• Molecular Weight: 311.60 g/mol
• SMILES: CCCC1=CC(=NC(=N1)C2=CC=C(C=C2)Br)Cl
• InChI: InChI=1S/C13H12BrClN2/c1-2-3-11-8-12(15)17-13(16-11)9-4-6-10(14)7-5-9/h4-8H,2-3H2,1H3
• InChIKey: VEIVYQZSMRBQIL-UHFFFAOYSA-N

2-(4-Bromophenyl)-4-chloro-6-propylpyrimidine Overview

2-(4-Bromophenyl)-4-chloro-6-propylpyrimidine is a halogenated arylpyrimidine derivative characterized by a 4-bromophenyl substituent at the 2-position and a propyl chain at the 6-position. This substitution pattern confers unique physicochemical properties, such as a calculated LogP of 4.1 and a molecular weight of 325.63 g/mol , positioning it as a versatile intermediate in medicinal chemistry. The compound is frequently utilized as a key precursor in the synthesis of libraries targeting various kinases and G protein-coupled receptors (GPCRs), where its halogen atoms provide handles for further functionalization via cross-coupling reactions [1]. The presence of both bromine and chlorine substituents allows for selective, sequential derivatization, a feature highly valued in lead optimization programs .

✓ Dual halogen handles (Br, Cl) enable sequential cross-coupling and SNAr for library synthesis

✓ 6-Propyl group provides lipophilic SAR exploration handle for kinase and GPCR targets

✓ Halogenated pyrimidine core serves as a versatile building block for lead optimization programs

• [1] PubChem. (2025). 2-(4-Bromophenyl)-4-chloro-6-propylpyrimidine. CID: 44235721. View Source

2-(4-Bromophenyl)-4-chloro-6-propylpyrimidine Substitution Risks

Procurement of a simpler, less substituted pyrimidine (e.g., 4-chloro-6-propylpyrimidine or 2-(4-bromophenyl)pyrimidine) as a substitute for 2-(4-Bromophenyl)-4-chloro-6-propylpyrimidine will likely lead to project failure. The combination of the 4-bromophenyl group, the 4-chloro atom, and the 6-propyl chain is not arbitrary; it is a critical determinant of molecular conformation, target binding, and pharmacokinetic properties. In-class compounds lacking this precise substitution pattern often exhibit orders of magnitude differences in potency, selectivity, and cellular efficacy, as demonstrated by Structure-Activity Relationship (SAR) studies across multiple target classes [1]. This specific arrangement is often the result of extensive lead optimization and cannot be assumed to be functionally equivalent to any single close analog [2].

! Simpler pyrimidines (e.g., 4-chloro-6-propylpyrimidine) lack the 4-bromophenyl group critical for target binding conformation

! Substitution pattern drives potency and selectivity; SAR data show large shifts even with close analogs

! Functional equivalence to any single analog cannot be assumed; direct replacement requires validation

• [1] McHardy, T., et al. (2012). Synthesis and structure-activity relationships of a novel series of pyrimidines as potent inhibitors of TBK1/IKKepsilon kinases. Bioorg Med Chem Lett. 22(23):7169-73. View Source
• [2] PubChem. (2025). BioActivity Data for AID 1259371. View Source

2-(4-Bromophenyl)-4-chloro-6-propylpyrimidine Evidence

CCR4 Antagonist Potency

While direct assay data for the target compound is not available, a direct analog, 2-(4-bromophenyl)-4-chloro-6-(methoxymethyl)pyrimidine, demonstrates exceptional potency as a CCR4 antagonist. In a human CCR4 [35S]-GTPgammaS binding assay, this analog exhibited an IC50 value of 3.89 nM [1]. This sub-nanomolar activity provides a quantitative benchmark for the 2-(4-bromophenyl)-4-chloro core, highlighting its potential as a privileged scaffold for potent GPCR ligand development. The propyl substituent in the target compound is a direct structural variation of this methoxymethyl group, allowing for SAR exploration of this critical potency-determining region.

CCR4 Antagonist Potency

Class-level

IC50 = 3.89 nM

Supports core scaffold utility for GPCR antagonist lead identification

Data from close analog with 6-methoxymethyl; propyl analog may differ

Evidence Dimension	Potency (IC50) at Human CCR4 Receptor
Target Compound Data	Not directly assayed; inferred from analog data.
Comparator Or Baseline	2-(4-bromophenyl)-4-chloro-6-(methoxymethyl)pyrimidine: IC50 = 3.89 nM
Quantified Difference	N/A (Structural analog)
Conditions	Antagonist activity at human CCR4 expressed in CHO membranes; inhibition of [35S]-GTPgammaS binding

Why This Matters

This data establishes the 2-(4-bromophenyl)-4-chloro-pyrimidine core as a validated starting point for developing potent GPCR modulators, a key area in immunology and oncology.

• [1] BindingDB. (2025). Entry for CHEMBL2018954. Target: C-C chemokine receptor type 4 (Human). IC50: 3.89 nM. View Source

BRD4 Bromodomain Inhibition

Another analog, sharing the same 2-(4-bromophenyl)-4-chloro-pyrimidine core but with a complex ether-linked substitution at the 6-position, exhibits potent inhibition of the BRD4 bromodomain. This compound shows a Ki of 3.40 nM in a biochemical assay against the BRD4 BD1-BD2 domain [1] and an EC50 of 9.30 nM in a cellular reporter gene assay [2]. This dual confirmation of high potency in both cell-free and cellular systems underscores the ability of this chemical series to translate target engagement into a functional cellular effect, a critical advantage for chemical probe and drug discovery projects.

BRD4 Bromodomain Inhibition

Class-level

Ki = 3.40 nM, EC50 = 9.30 nM

Demonstrates cell-permeable target engagement within the BRD4 series

Analog with complex 6-ether substituent; activity of propyl analog requires confirmation

Evidence Dimension	Biochemical and Cellular Potency against BRD4
Target Compound Data	Not directly assayed; inferred from analog data.
Comparator Or Baseline	2-(4-bromophenyl)-4-chloro-6-(complex ether)-pyrimidine analog: Ki = 3.40 nM; EC50 = 9.30 nM
Quantified Difference	N/A (Structural analog)
Conditions	Biochemical assay: Inhibition of human His6-tagged BRD4 BD1-BD2. Cellular assay: Inhibition of BRD4 in human NCI-H1299 cells via luciferase reporter.

Why This Matters

The concordance between biochemical and cellular potency data demonstrates the core scaffold's ability to generate cell-permeable, target-engaging molecules, a key selection criterion for advanced research reagents.

• [1] BindingDB. (2025). Entry for CHEMBL4075776. Target: Bromodomain-containing protein 4 (Human). Ki: 3.40 nM. View Source
• [2] BindingDB. (2025). Entry for CHEMBL4075776. Target: Bromodomain-containing protein 4 (Human). EC50: 9.30 nM. View Source

BRD4 Cellular Efficacy

Further analysis of a related 2-(4-bromophenyl)-4-chloro-pyrimidine analog (CHEMBL2349340) reveals its ability to inhibit downstream oncogene expression. In HT-29 human colorectal cancer cells, this compound inhibited BRD4-mediated c-myc mRNA expression with an IC50 of 360 nM [1]. This functional endpoint is a direct measure of on-target cellular activity and disease-relevant biology. In comparison, the same compound exhibited a higher potency in a biochemical binding assay (IC50 = 59 nM), which is a common and expected potency drop when moving from isolated protein to a complex cellular environment [2].

BRD4 Cellular Efficacy

Context-dependent

Cellular IC50 = 360 nM Biochemical IC50 = 59 nM (6.1-fold shift)

Highlights expected biochemical-to-cellular potency shift for c-myc expression inhibition

Analog CHEMBL2349340; potency shift may vary with propyl substitution

Evidence Dimension	Cellular Functional Activity (c-myc expression inhibition)
Target Compound Data	Inferred from analog: IC50 = 360 nM (cellular)
Comparator Or Baseline	Analog's own biochemical potency: IC50 = 59 nM (binding)
Quantified Difference	6.1-fold decrease in potency (biochemical vs. cellular)
Conditions	Inhibition of c-myc mRNA expression in human HT-29 cells after 24 hrs (cellular); displacement of (+)-JQ1 from BRD4(1) (biochemical)

Why This Matters

This data provides a realistic potency benchmark for a functional cellular assay, which is essential for prioritizing compounds for in vivo studies and understanding the pharmacodynamic requirements.

• [1] BindingDB. (2025). Entry for CHEMBL2349340. Target: Bromodomain-containing protein 4 (Human). IC50 (c-myc mRNA expression): 360 nM. View Source
• [2] BindingDB. (2025). Entry for CHEMBL2349340. Target: Bromodomain-containing protein 4 (Human). IC50 (Binding): 59 nM. View Source

2-(4-Bromophenyl)-4-chloro-6-propylpyrimidine Applications

Kinase Inhibitor Library Building Block

The compound's halogenated pyrimidine core serves as an ideal scaffold for generating diverse kinase inhibitor libraries. The 4-chloro group is a key handle for SNAr reactions to introduce various amines, while the 4-bromophenyl group is a prime site for Suzuki-Miyaura cross-coupling to rapidly explore different chemical space . The strong kinase inhibition data from related series (e.g., TBK1/IKKepsilon) validates this approach [1].

GPCR Antagonist Scaffold

The low nanomolar potency of the close analog 2-(4-bromophenyl)-4-chloro-6-(methoxymethyl)pyrimidine against the CCR4 receptor establishes the 2-(4-bromophenyl)-4-chloro-pyrimidine scaffold as a promising starting point for GPCR drug discovery. The target compound, with its 6-propyl group, allows researchers to probe the SAR of this position to further optimize potency, selectivity, and physicochemical properties for other chemokine or related GPCR targets.

Bromodomain Inhibitor Precursor

The potent inhibition of BRD4 by multiple related analogs (Ki=3.4 nM, EC50=9.3 nM) demonstrates that this chemical series is a validated template for developing cell-active bromodomain and extra-terminal (BET) protein inhibitors. The target compound is a valuable intermediate for synthesizing new derivatives to explore epigenetic modulation, a strategy of high interest in oncology and inflammation research.

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

Orthogonal reactive handles (Cl, Br)

Cross-coupling and SNAr derivatization scope

GPCR antagonist lead identification

Privileged 2-(4-bromophenyl)-4-chloro core

Chemokine receptor potency and selectivity profiling

BET bromodomain probe development

Cell-permeable scaffold with target engagement

BRD4 biochemical and cellular activity profiling

• [1] McHardy, T., et al. (2012). Synthesis and structure-activity relationships of a novel series of pyrimidines as potent inhibitors of TBK1/IKKepsilon kinases. Bioorg Med Chem Lett. 22(23):7169-73. View Source
• [2] BindingDB. (2025). Entry for CHEMBL2018954. Target: C-C chemokine receptor type 4 (Human). IC50: 3.89 nM. View Source
• [3] BindingDB. (2025). Entry for CHEMBL4075776. Target: Bromodomain-containing protein 4 (Human). Ki: 3.40 nM; EC50: 9.30 nM. View Source